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Compound of Interest

4-Amino-3-
Compound Name: , .
(trifluoromethoxy)benzonitrile

Cat. No.: B067731

In-Depth Technical Guide: 4-Amino-3-
(trifluoromethoxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, physical
and chemical properties, and handling guidelines for 4-Amino-3-
(trifluoromethoxy)benzonitrile (CAS No. 175278-23-6). The information is intended for use
by professionals in research and development environments.

Chemical Identification and Properties

4-Amino-3-(trifluoromethoxy)benzonitrile is a substituted benzonitrile compound. Its key
identifiers and physical and chemical properties are summarized in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name 4-Amino-3-(trifluoromethoxy)benzonitrile
CAS Number 175278-23-6

Molecular Formula CsHsF3N20[1][2]

Molecular Weight 202.14 g/mol [1]

InChlKey QNJPSMLILRHZOW-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1C#N)OC(F)(F)F)N

Table 2: Physical and Chemical Properties

Property Value Source(s)
Appearance Solid [1]
Melting Point 71-73 °C [1]
Bailing Point 248.6-°C at 760 mmHg
(Predicted)
Density 1.42 g/cm3 (Predicted)
Purity 99% (2]
Solubility Data not readily available

Safety and Hazard Information

The primary hazards associated with 4-Amino-3-(trifluoromethoxy)benzonitrile are eye
irritation and potential for allergic skin reaction.[1] The toxicological properties of this compound
have not been fully investigated.[1]

Table 3: GHS Hazard Statements
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Hazard Code Statement
H317 May cause an allergic skin reaction.[1]
H319 Causes serious eye irritation.[1]

Precautionary Statements:

Users should wash hands and any exposed skin thoroughly after handling.[1] Protective
gloves, protective clothing, eye protection, and face protection are mandatory when working
with this substance.[1] It is advised to avoid breathing dust, fume, gas, mist, vapors, or spray
and to use the compound only outdoors or in a well-ventilated area.[1]

Experimental Protocols

Detailed experimental protocols involving the use of 4-Amino-3-
(trifluoromethoxy)benzonitrile are not readily available in published literature or safety data
sheets. The following are general guidelines for handling, storage, and disposal based on
available safety information. A thorough, user-conducted risk assessment is essential before

commencing any experimental work.

Handling Procedures

e Engineering Controls: Use only in a chemical fume hood to ensure adequate ventilation.[1]
Eyewash stations and safety showers should be in close proximity to the workstation.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

o Skin Protection: Wear chemical-resistant gloves and protective clothing to prevent skin

contact.[1]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved

respirator.

o General Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands
thoroughly after handling. Contaminated work clothing should not be allowed out of the
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workplace.

Storage

» Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed.

e Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.[1]

First-Aid Measures

e If Inhaled: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or physician if you feel unwell.[1]

« |If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, seek
medical advice. Wash contaminated clothing before reuse.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

« |If Swallowed: Call a poison center or physician if you feel unwell. Rinse mouth.[1]

Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1]

Toxicological and Ecotoxicological Information

Detailed quantitative toxicological data, such as LD50 or LC50 values, for 4-Amino-3-
(trifluoromethoxy)benzonitrile are not available. The toxicological properties have not been
fully investigated.[1] Similarly, no ecotoxicity data has been found. Researchers should handle
this compound with the caution appropriate for a substance of unknown toxicity.

Visualization

No specific signaling pathways, experimental workflows, or logical relationships involving 4-
Amino-3-(trifluoromethoxy)benzonitrile have been described in the available literature.
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Therefore, no diagrams have been generated for this guide.

Disclaimer: This document is intended as a guide and is based on currently available
information. It does not purport to be all-inclusive. Users should conduct their own
investigations and risk assessments to determine the suitability of this information for their
particular purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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